
Application Notes and Protocols for 4-Methoxy-
3,5-dinitrobenzoic Acid Reactions

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Methoxy-3,5-dinitrobenzoic acid

CAS No.: 85365-92-0

Cat. No.: B181211

Get Quote

Abstract
4-Methoxy-3,5-dinitrobenzoic acid is a valuable substituted aromatic compound, serving as a

versatile building block in organic synthesis, particularly in the development of novel

pharmaceuticals and materials. Its structure, featuring a carboxylic acid, a methoxy group, and

two strongly electron-withdrawing nitro groups, allows for a diverse range of chemical

transformations. This guide provides detailed, field-proven protocols for the synthesis, handling,

and subsequent reactions of 4-Methoxy-3,5-dinitrobenzoic acid, including esterification and

nitro group reduction. The causality behind experimental choices is explained to empower

researchers to adapt and troubleshoot these procedures effectively.

Introduction and Core Concepts
4-Methoxy-3,5-dinitrobenzoic acid is an electron-deficient aromatic ring, making it highly

susceptible to nucleophilic aromatic substitution (SNAr) reactions.[1][2] The two nitro groups at

the meta positions relative to the carboxylic acid and ortho/para to the methoxy group

significantly activate the ring for such transformations.[1][3] The carboxylic acid and nitro
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functionalities also serve as handles for a variety of other important chemical modifications.

This document outlines key experimental procedures involving this reagent.

Safety, Handling, and Physicochemical Properties
2.1. Critical Safety Precautions

Nitroaromatic compounds and the reagents used in their synthesis, such as concentrated nitric

and sulfuric acids, are hazardous.[4] Strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield,

chemical-resistant gloves (nitrile is recommended), and a lab coat.[5][6] All manipulations of

solid nitro-compounds and concentrated acids must be performed inside a certified chemical

fume hood to avoid inhalation of dust or corrosive vapors.[4][5][6]

Handling Nitrating Agents: Concentrated nitric acid is a strong oxidizer and extremely

corrosive.[4][7] It can cause severe burns upon contact and its mists can damage the

respiratory tract.[4] Always add acid to water, never the reverse, to manage the exothermic

reaction.[7] Store nitric acid away from organic materials, metals, and other incompatible

substances.[6][7][8]

Emergency Procedures: Ensure eyewash stations and safety showers are readily

accessible.[4][8] In case of skin contact, immediately flush the affected area with copious

amounts of water for at least 15 minutes.[4][8] For inhalation, move to fresh air and seek

immediate medical attention.[4]

2.2. Physicochemical and Spectroscopic Data

Proper characterization is the cornerstone of trustworthy and reproducible research. The

following table summarizes key data for 4-Methoxy-3,5-dinitrobenzoic acid.
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Property Value Source

Molecular Formula C₈H₆N₂O₇ [9]

Molecular Weight 242.14 g/mol [9]

CAS Number 85365-92-0 [9]

Appearance Yellowish solid [10]

Melting Point
204-206 °C (for 3,5-

dinitrobenzoic acid)
[10]

pKa

More acidic than benzoic acid

(pKa 4.20) due to electron-

withdrawing nitro groups. (pKa

of 3,5-dinitrobenzoic acid is

2.82)

[10]

Solubility Soluble in methanol. [11]

Experimental Protocols
Protocol 1: Synthesis of 4-Methoxy-3,5-dinitrobenzoic
Acid
Principle: This protocol describes the electrophilic aromatic substitution (nitration) of 4-

methoxybenzoic acid. The methoxy group is an ortho, para-director; however, under harsh

nitrating conditions, dinitration occurs. The reaction uses a mixture of fuming nitric acid and

concentrated sulfuric acid, a potent nitrating agent. The sulfuric acid protonates the nitric acid

to form the highly electrophilic nitronium ion (NO₂⁺).

Workflow Diagram:
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Preparation

Reaction

Work-up & Purification

Combine 4-methoxybenzoic acid
 and conc. H₂SO₄ in an ice bath

Add fuming HNO₃ dropwise
 maintaining T < 10°C

Slow addition

Warm to room temperature
 and stir for 2-4 hours

Controlled warming

Heat mixture at 60-70°C
 for 2 hours (Hood!)

Promote dinitration

Cool and pour onto
 crushed ice

Quench & Precipitate

Collect precipitate by
 vacuum filtration

Wash with cold water
 until pH is neutral

Recrystallize from
 aqueous ethanol

Dry under vacuum

Pure 4-Methoxy-3,5-
dinitrobenzoic acid

Yields final product
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Ar-NO₂

(4-Methoxy-3,5-dinitrobenzoic acid derivative)
Ar-(NH₂)₂

(Diamino product)

6e⁻, 6H⁺

(Stepwise Reduction)

SnCl₂ / conc. HCl
(Electron Source)

H₂O

Sn(IV) species

Reduction of nitro groups using Tin(II) Chloride.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 4-Methoxy-3,5-
dinitrobenzoic Acid Reactions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181211/docs#application-notes-and-protocols-for-4-
methoxy-3-5-dinitrobenzoic-acid-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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